Thulium trichloride

Specification

• CAS No.: 13537-18-3
• Molecular Formula: Cl3Tm
• Molecular Weight: 275.29 g/mol
• IUPAC Name: thulium(3+);trichloride
• Standard InChI: InChI=1S/3ClH.Tm/h3*1H;/q;;;+3/p-3
• Standard InChI Key: ILOTUXNTERMOJL-UHFFFAOYSA-K
• SMILES: Cl[Tm](Cl)Cl
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Tm+3]

Introduction

Physical Properties

Thulium trichloride in its anhydrous form appears as yellow crystals with distinct physical characteristics that make it suitable for various applications. The compound exhibits notable thermal stability with relatively high melting and boiling points. The key physical properties of anhydrous thulium trichloride are summarized in the following table:

Property	Value
Appearance	Yellow crystals
Density	3.98 g/cm³
Melting point	824°C (1,515°F; 1,097K)
Boiling point	1,490°C (2,710°F; 1,760K)
Formula weight	275.292 g/mol
CAS registry number	[13537-18-3]
The compound is soluble in water, making it useful for various solution-based applications and preparations. The anhydrous form of thulium trichloride has a distinctive yellow color, while its hexahydrate form is a light green hygroscopic solid that readily absorbs moisture from the air.

Chemical Properties

Thulium trichloride displays chemical behavior characteristic of lanthanide halides, with thulium present in the +3 oxidation state. The compound undergoes various chemical reactions that are important for its applications and the synthesis of other thulium-containing materials. One notable reaction is with strong bases, which results in the formation of thulium(III) oxide. This reactivity is fundamental to certain separation and purification processes involving rare earth elements.
The chemical characteristics of thulium trichloride are primarily governed by the trivalent thulium cation, which exhibits coordination behavior typical of lanthanide ions. In aqueous solutions, the compound dissociates to form hydrated thulium(III) ions and chloride ions. The thulium ion demonstrates strong Lewis acid behavior, readily forming complexes with various ligands. This property is particularly important in catalytic applications and in the development of coordination compounds for specific technological applications.

Preparation Methods

Several methods exist for the synthesis of thulium trichloride, each appropriate for different laboratory and industrial contexts. These preparation routes utilize various starting materials and conditions to yield either the anhydrous or hydrated forms of the compound.

From Thulium Oxide

One common preparation method involves the reaction of thulium(III) oxide (Tm₂O₃) with ammonium chloride:
Tm₂O₃ + 6NH₄Cl → 2TmCl₃ + 6NH₃ + 3H₂O
This reaction typically requires heating to drive off the ammonia and water, yielding anhydrous thulium trichloride.

From Metallic Thulium

Thulium trichloride can also be synthesized directly by reacting metallic thulium with chlorine gas:
2Tm + 3Cl₂ → 2TmCl₃
This direct method produces the anhydrous form of the compound and is often used when high purity is required.

Preparation of Hydrated Forms

The hexahydrate of thulium trichloride can be prepared by dissolving thulium(III) oxide in concentrated hydrochloric acid:
Tm₂O₃ + 6HCl → 2TmCl₃·6H₂O
This method is particularly useful for obtaining the hydrated forms of the compound, which are required for certain solution-based applications.

Crystal Structure

Structural Characteristics

Thulium trichloride possesses a monoclinic crystal structure with the space group C₂/m (No. 12), similar to that of aluminum(III) chloride. In this structure, thulium ions are octahedrally coordinated, with each thulium ion surrounded by six chloride ions. The compound adopts the YCl₃ (AlCl₃) layer structure, which is characteristic of many lanthanide trichlorides.

Coordination Geometry

The thulium ions in the crystal structure exhibit 6-coordinate octahedral geometry. This structural arrangement influences the compound's physical properties, including its melting point, solubility, and reactivity. The octahedral coordination environment around the thulium ions plays a crucial role in determining the compound's behavior in various applications, particularly in those related to catalysis and optical properties.

Applications

Thulium trichloride and its hydrated forms have found numerous applications across different fields of science and technology, leveraging their unique properties.

Medical Applications

The hexahydrate form of thulium trichloride is used in the development of contrast agents for Magnetic Resonance Imaging (MRI) scans. These agents enhance the visibility of tissues and organs, aiding in accurate medical diagnoses. Additionally, the compound has potential applications in radiation therapy, particularly for targeted cancer treatments.

Optical and Laser Applications

Thulium trichloride serves as a dopant in solid-state lasers, contributing to the development of high-performance laser systems for industrial and medical applications. Its optical properties make it valuable in the production of specialized laser equipment with applications ranging from surgical tools to industrial cutting systems.

Material Science and Electronics

The compound is employed in the fabrication of optoelectronic devices, contributing to advancements in telecommunications and data transmission technologies. It also finds use in the synthesis of advanced materials, including ceramics and glass, which have applications in electronics and energy storage. Its role as a starting material for exotic nanostructures prepared for NIR photocatalysis highlights its importance in developing new materials with enhanced catalytic properties.

Thermodynamic Properties

Vapor Pressure and Sublimation

The vapor pressure of thulium trichloride has been studied extensively, providing important thermodynamic data for various applications. According to research findings, the temperature dependence of the total vapor pressure can be expressed by the equation:
TmCl₃(cr), log(p/kPa) = (11.60 ± 0.20) − (14810 ± 200)(T/K)
This equation is valid over the temperature range of 945 to 1093 K. Such vapor pressure data are crucial for high-temperature applications and for understanding the compound's behavior under various conditions.

Sublimation Enthalpy

Studies have determined the standard sublimation enthalpy of thulium trichloride to be:
Δsub H°(298 K) = (296 ± 4) kJ·mol⁻¹
This thermodynamic parameter, derived using both second-law and third-law methods, provides valuable information about the energy requirements for phase transitions involving the compound, which is essential for designing processes that utilize thulium trichloride at elevated temperatures.

Hydrated Forms

Hexahydrate (TmCl₃·6H₂O)

Thulium trichloride hexahydrate appears as a light green hygroscopic solid. It is widely used in research and has applications in various fields including optoelectronics, laser technology, and medical imaging. The hexahydrate form is particularly useful for solution-based applications due to its solubility characteristics.

Heptahydrate (TmCl₃·7H₂O)

The heptahydrate form of thulium trichloride (TmCl₃·7H₂O) appears as a crystalline solid with distinct elemental composition. The elemental analysis of thulium trichloride heptahydrate is presented in the following table:

Element	Percentage (%)
Cl	26.50
H	3.52
O	27.90
Tm	42.09
The formula weight of thulium trichloride heptahydrate is 401.399 g/mol, and it has the CAS registry number [13778-39-7]. This hydrated form is used in specialized applications where its specific hydration state provides advantages over other forms of the compound.